Cas no 2309190-59-6 (1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole)

• Product Name: 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole
• CAS No: 2309190-59-6
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 5326957
• Update Time: 2025-10-31

1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-4-cyclopropyl-1H-1,2,3-triazole
• 1-[(4-chlorophenyl)methyl]-4-cyclopropyltriazole
• 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole

• Inchi： 1S/C12H12ClN3/c13-11-5-1-9(2-6-11)7-16-8-12(14-15-16)10-3-4-10/h1-2,5-6,8,10H,3-4,7H2
• InChI Key： XBQRNQGZUNIRFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C2CC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7

Additional information on 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole

Introduction to 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole (CAS No. 2309190-59-6)

1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole, identified by its Chemical Abstracts Service (CAS) number 2309190-59-6, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule features a triazole core appended with a 4-chlorophenylmethyl substituent and a 4-cyclopropyl group, making it a structurally intriguing candidate for further chemical and biological investigation.

The compound belongs to the triazole class of heterocycles, which are well-known for their broad spectrum of biological activities. Triazoles have been extensively studied due to their utility in various therapeutic applications, including antifungal, antiviral, and anticancer agents. The presence of the 4-chlorophenylmethyl moiety introduces a lipophilic aromatic ring system, which can enhance the compound's solubility and membrane permeability—key factors in drug design. Additionally, the 4-cyclopropyl group adds steric bulk to the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel triazole derivatives as pharmacological agents. The structural motif of 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole aligns with current trends in medicinal chemistry aimed at optimizing bioactivity through rational molecular design. For instance, studies have demonstrated that modifications at the triazole ring can significantly alter pharmacokinetic properties and target interactions. The chloro substituent on the phenyl ring further enhances the compound's potential as an intermediate in drug synthesis by providing a reactive site for further functionalization.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 4-chlorobenzyl halides and cyclopropyl-containing reagents. The introduction of the triazole ring is commonly achieved via cyclocondensation reactions between hydrazines or hydrazides with nitrile oxides or azides. The precise regioselectivity in forming the 4-cyclopropyl-substituted triazole is a critical aspect of the synthetic strategy, requiring careful optimization to avoid undesired side products.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding mode of 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole to biological targets. These simulations suggest that the compound may interact with proteins through hydrophobic interactions mediated by the aromatic rings and hydrogen bonding networks involving the triazole nitrogen atoms. Such insights are invaluable for guiding experimental efforts aimed at developing lead compounds for drug discovery.

Recent advancements in high-throughput screening (HTS) technologies have enabled rapid evaluation of large libraries of triazole derivatives for biological activity. Initial assays indicate that 1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole exhibits promising properties in certain pharmacological assays. For example, preliminary data suggest potential efficacy against fungal pathogens by inhibiting key enzymes involved in their cell wall biosynthesis. This aligns with ongoing research efforts to combat multidrug-resistant infections using novel antifungal agents.

The structural versatility of this compound also makes it an attractive scaffold for derivatization studies. By introducing additional functional groups or altering substituents at specific positions, chemists can fine-tune its biological profile. For instance, replacing the methyl group with an amine or alcohol moiety could enhance metabolic stability or improve binding affinity to specific receptors. Such modifications are often guided by structure-activity relationship (SAR) studies conducted in collaboration with biologists.

In conclusion,1-(4-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole represents a structurally fascinating entity with potential applications in pharmaceutical research. Its unique combination of substituents and heterocyclic core positions it as a valuable building block for developing novel therapeutic agents. As computational methods and synthetic techniques continue to evolve,2309190-59-6 will undoubtedly remain a subject of interest for both academic researchers and industrial scientists seeking innovative solutions in drug discovery.